Cas no 1805501-86-3 (Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate
• CAS No: 1805501-86-3
• MF: C₁₃H₁₃F₃N₂O₂
• MW: 286.249733686447
• CID: 4943684
• Update Time: 2025-05-20

Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H13F3N2O2/c1-2-20-12(19)5-9-3-8(6-17)4-11(10(9)7-18)13(14,15)16/h3-4H,2,5,7,18H2,1H3
• InChI Key： NAYLRPMMMIGQNR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=CC(CC(=O)OCC)=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 1.5
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate

Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate (CAS No. 1805501-86-3): A Comprehensive Overview

Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate (CAS No. 1805501-86-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise in various biochemical applications, particularly in the development of novel therapeutic agents. The presence of multiple functional groups, including an amine, a cyano group, and a trifluoromethyl substituent, makes it a versatile building block for synthetic chemists.

The chemical structure of Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate consists of a phenyl ring substituted with a trifluoromethyl group at the 3-position, a cyano group at the 5-position, and an ethyl ester linked to an amino methyl group at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its potential biological activity. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The multifaceted nature of Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate makes it an attractive candidate for such applications. For instance, studies have suggested that compounds containing the trifluoromethyl group exhibit improved pharmacokinetic profiles due to their increased lipophilicity and resistance to enzymatic degradation. Additionally, the cyano group can serve as a bioisostere for other functional groups, allowing for structural modifications that may enhance binding interactions with biological targets.

One of the most compelling aspects of Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The unique structural features of this compound make it a promising scaffold for such inhibitors.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate in drug discovery. Molecular modeling techniques have been employed to predict the binding modes of this compound with various biological targets. These studies have provided valuable insights into how structural modifications can optimize binding affinity and selectivity. For example, computational studies have shown that introducing additional fluorine atoms or altering the position of the cyano group can significantly enhance the potency of kinase inhibitors derived from this scaffold.

The synthesis of Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate presents several challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more accessible to researchers. Catalytic processes and transition-metal-catalyzed reactions have been particularly useful in constructing the desired molecular framework efficiently. These advancements have not only improved yield but also reduced the environmental impact of synthetic routes.

The pharmacological properties of derivatives of Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate continue to be explored in preclinical studies. Researchers are investigating its potential as an anti-inflammatory agent, an antiviral agent, and even as a neuroprotective agent. The amine moiety provides a site for further derivatization, allowing chemists to tailor the properties of the molecule for specific therapeutic applications. For instance, replacing the ethyl ester with other functional groups can alter solubility and bioavailability, making it more suitable for oral administration.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced pharmacological activity due to their ability to modulate electronic properties and metabolic stability. In the case of Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate, the trifluoromethyl group is particularly noteworthy for its ability to improve binding affinity and resistance to metabolic degradation. This has led to increased interest in developing fluorinated derivatives as lead compounds for new drugs.

The future prospects for Ethyl 2-aminomethyl-5-cyano-3-(trifluoromethyl)phenylacetate are promising as research continues to uncover new applications and synthetic strategies. The compound's versatility as a scaffold for drug development makes it a valuable asset in pharmaceutical research libraries. As computational methods improve and synthetic techniques become more efficient, expect to see more derivatives entering preclinical testing and potentially reaching clinical trials.